N-(1-benzyl-1H-pyrazol-3-yl)-2-[3-(3-fluorophenyl)-1H-pyrazol-1-yl]acetamide

• IUPAC Name: N-(1-benzylpyrazol-3-yl)-2-[3-(3-fluorophenyl)pyrazol-1-yl]acetamide
• InChI: InChI=1S/C21H18FN5O/c22-18-8-4-7-17(13-18)19-9-11-27(24-19)15-21(28)23-20-10-12-26(25-20)14-16-5-2-1-3-6-16/h1-13H,14-15H2,(H,23,25,28)
• InChI Key: WOFMMXGBJXMITG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC(=N2)NC(=O)CN3C=CC(=N3)C4=CC(=CC=C4)F
• Molecular Formula: C21H18FN5O
• Molecular Weight: 375.4 g/mol

Description

N-(1-benzyl-1H-pyrazol-3-yl)-2-[3-(3-fluorophenyl)-1H-pyrazol-1-yl]acetamide, commonly known as BPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. BPPA is a pyrazole-based compound that exhibits a wide range of biological activities, making it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The exact mechanism of action of BPPA is not fully understood. However, studies have suggested that BPPA exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways. For example, BPPA has been shown to inhibit the activity of COX-2, an enzyme that plays a key role in the inflammatory response. BPPA has also been reported to inhibit the activity of HDAC, an enzyme that regulates gene expression and plays a role in various cellular processes.
Biochemical and Physiological Effects:
BPPA has been shown to exhibit a wide range of biochemical and physiological effects. Studies have reported that BPPA can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. BPPA has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anti-cancer agent. Additionally, BPPA has been reported to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of BPPA is its broad range of biological activities, which makes it a versatile compound for studying various diseases and cellular processes. However, one of the limitations of BPPA is its relatively low solubility in water, which can make it difficult to use in certain experimental settings. Additionally, BPPA has not yet been extensively studied in human clinical trials, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several potential future directions for research on BPPA. One area of interest is the development of BPPA-based drugs for the treatment of inflammatory conditions and cancer. Additionally, further studies are needed to fully understand the mechanism of action of BPPA and its potential applications in other areas, such as neurodegenerative diseases and infectious diseases. Finally, there is a need for more extensive preclinical and clinical studies to determine the safety and efficacy of BPPA in humans.

Scientific Research Applications

BPPA has been extensively studied for its potential applications in the field of medicinal chemistry and drug discovery. Several studies have reported the anti-inflammatory, analgesic, and anti-cancer activities of BPPA. It has also been shown to exhibit potent inhibitory effects on certain enzymes, including cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC). BPPA has also been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's disease.